molecular formula C25H34D4NO4 B1164634 Latanoprost ethyl amide-d4

Latanoprost ethyl amide-d4

Cat. No. B1164634
M. Wt: 420.6
InChI Key: KNXVTDOCIZLXFW-ZMIHYFCLSA-N
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Description

Latanoprost ethyl amide-d4 (Lat-NEt-d4) contains four deuterium atoms at the 3, 3/', 4, and 4/' positions. It is intended for use as an internal standard for the quantification of Lat-NEt by GC- or LC-mass spectrometry. Lat-NEt is an F-series prostaglandin (PG) analog in which the C-1 carboxyl group has been modified to an N-ethyl amide. PG esters have been shown to have ocular hypotensive activity. PG N-ethyl amides were recently introduced as alternative PG ocular hypotensive prodrugs. Although it has been claimed that PG ethyl amides are not converted to the free acids in vivo, studies in our laboratories have shown that bovine and human corneal tissue converts the N-ethyl amides of various PGs to the free acids with a conversion rate of about 2.5 µg/g corneal tissue/hr. Lat-NEt would be expected to show the typical intraocular effects of Lat free acid, but with the much slower hydrolysis pharmacokinetics of the PG N-amides.

Scientific Research Applications

Metabolism and Hydrolysis

  • In Vitro Metabolism in Corneal Tissue : Studies have explored the metabolism of prostaglandin analogs like bimatoprost in corneal tissues, which is relevant to understanding the behavior of similar compounds such as Latanoprost Ethyl Amide-d4. Enzymatic amidase activity in corneal tissue can convert these compounds into prostaglandin carboxylic acids, which may influence their ocular effects (Maxey, Johnson, & Labrecque, 2002).

Hair Growth Stimulation

  • Effects on Hair Growth and Pigmentation : Research has shown that Latanoprost can stimulate hair follicle activity and treat hair loss. This was observed in a study where Latanoprost significantly increased hair density in men with androgenetic alopecia (Blume-Peytavi et al., 2012).

  • Hair Growth in Animal Models : The effects of Latanoprost on promoting hair growth have been observed in animal models, including mice and the stumptailed macaque, suggesting its potential in treating alopecia (Johnstone & Albert, 2002); (Uno et al., 2002).

Ocular Hypotensive Effects

  • Treatment of Glaucoma and Ocular Hypertension : Latanoprost is primarily used in the treatment of glaucoma and ocular hypertension. Studies have detailed its mechanism of action and efficacy in reducing intraocular pressure (Russo et al., 2008); (Camras, 1996).

  • Transport and Uptake in Ocular Tissues : The role of organic anion transporting polypeptides in the uptake of Latanoprost into ocular tissues has been explored, offering insights into its pharmacokinetics and therapeutic effects (Kraft et al., 2010).

Drug Delivery Systems

  • Drug-Eluting Contact Lens for Glaucoma Treatment : Innovations in drug delivery, such as the development of a Latanoprost-eluting contact lens, have shown promise for providing controlled and sustained release of the drug for glaucoma treatment (Ciolino et al., 2014).

  • Biodegradable Nanosheets for Drug Delivery : The use of Latanoprost-loaded biodegradable nanosheets represents another novel approach for delivering the drug in a controlled manner for the treatment of glaucoma (Kashiwagi et al., 2013).

Ocular Health and Safety

  • Potential Impact on Ocular Structures : Studies have also investigated the effects of Latanoprost on ocular structures, such as its association with keratoconus progression and its effect on intraocular pressure (Amano et al., 2008).

  • New Formulations for Enhanced Stability and Tolerance : Research into new formulations containing cyclodextrins has been conducted to improve the stability, solubility, and ocular tolerance of Latanoprost, aiming to enhance its therapeutic profile (Rodriguez-Aller et al., 2015).

properties

Product Name

Latanoprost ethyl amide-d4

Molecular Formula

C25H34D4NO4

Molecular Weight

420.6

InChI

InChI=1S/C25H39NO4/c1-2-26-25(30)13-9-4-3-8-12-21-22(24(29)18-23(21)28)17-16-20(27)15-14-19-10-6-5-7-11-19/h3,5-8,10-11,20-24,27-29H,2,4,9,12-18H2,1H3,(H,26,30)/b8-3-/t20-,21+,22+,23-,24+/m0/s1/i4D2,9D2

InChI Key

KNXVTDOCIZLXFW-ZMIHYFCLSA-N

SMILES

CCNC(=O)CCC/C=CCC1C(O)CC(O)C1CCC(O)CCc1ccccc1

synonyms

Lat-NEt-d4

Origin of Product

United States

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